Cas no 3469-06-5 (Benzocyclobuten-1(2h)-one)
Benzocyclobuten-1(2h)-one structure
Product Name:Benzocyclobuten-1(2h)-one
CAS No:3469-06-5
MF:C8H6O
MW:118.132642269135
MDL:MFCD01652340
CID:44186
PubChem ID:137953
Update Time:2025-04-18
Benzocyclobuten-1(2h)-one Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octa-1,3,5-trien-7-one
- Benzocyclobuten-1(2H)-one
- BENZOCYCLOBUTENONE
- 1-oxobenzocyclobutene
- AC-101
- benzocyclobutanone
- benzocyclobuten-1-one
- cyclobutabenzene-1-one
- XOGFXHMYHKGOGP-UHFFFAOYSA-N
- Bicyclo(4.2.0)octa-1,3,5-trien-7-one
- NSC146572
- Benzocyclobutene-1(2H)-one
- FCH833442
- Bicyclo[4.2.0]octa-1,5-trien-7-one
- ST2412677
- AX8105459
- 7-Oxobicyclo[4.2.0]octa-1,3,5-triene
- AM20040230
- W5628
- FT-0649078
- MFCD01652340
- SCHEMBL569873
- Bicyclo[4.2.0]octa-1 pound not3 pound not5-trien-7-one
- EN300-117794
- NSC-146572
- 1-OXOCYCLOBUTABENZENE
- 3469-06-5
- SY031738
- DTXSID90188240
- GZC3D3H6EB
- DS-1267
- UNII-GZC3D3H6EB
- CS-W022591
- NSC 146572
- AKOS004907543
- BICYCLO[4.2.0]OCTA-1(6),2,4-TRIEN-7-ONE
- Benzocyclobuten-1(2h)-one
-
- MDL： MFCD01652340
- Inchi： 1S/C8H6O/c9-8-5-6-3-1-2-4-7(6)8/h1-4H,5H2
- InChI Key： XOGFXHMYHKGOGP-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C1
Computed Properties
- Exact Mass: 118.04200
- Monoisotopic Mass: 118.041864811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 1.1
Experimental Properties
- Density: 1.214
- Boiling Point: 219.6℃ at 760 mmHg
- Refractive Index: 1.615
- PSA: 17.07000
- LogP: 1.42540
Benzocyclobuten-1(2h)-one Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
Benzocyclobuten-1(2h)-one Customs Data
- HS CODE：3902200000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Benzocyclobuten-1(2h)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019149780-1g |
Bicyclo[4.2.0]octa-1,3,5-trien-7-one |
3469-06-5 | 96% | 1g |
$285.18 | 2023-09-02 | |
| Alichem | A019149780-5g |
Bicyclo[4.2.0]octa-1,3,5-trien-7-one |
3469-06-5 | 96% | 5g |
$883.00 | 2023-09-02 | |
| Apollo Scientific | OR906275-250mg |
Benzocyclobutenone |
3469-06-5 | 96% | 250mg |
£99.00 | 2025-02-20 | |
| Apollo Scientific | OR906275-1g |
Benzocyclobutenone |
3469-06-5 | 96% | 1g |
£240.00 | 2025-02-20 | |
| TRC | B198298-50mg |
Benzocyclobuten-1(2h)-one |
3469-06-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B198298-100mg |
Benzocyclobuten-1(2h)-one |
3469-06-5 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B198298-500mg |
Benzocyclobuten-1(2h)-one |
3469-06-5 | 500mg |
$ 185.00 | 2022-06-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XX634-50mg |
Benzocyclobuten-1(2h)-one |
3469-06-5 | 96% | 50mg |
￥167.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XX634-200mg |
Benzocyclobuten-1(2h)-one |
3469-06-5 | 96% | 200mg |
￥410.0 | 2022-06-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B839378-500mg |
Bicyclo[4.2.0]octa-1,3,5-trien-7-one |
3469-06-5 | 98% | 500mg |
916.00 | 2021-05-17 |
Benzocyclobuten-1(2h)-one Related Literature
-
1. Preparation and ring fission of some benzocyclobuten-1(2H)-one derivativesJoseph O. Amupitan,Frank Stansfield J. Chem. Soc. Perkin Trans. 1 1974 1949
-
2. Photochemical reactions. Part IV. Thermal generation of photoenols and their derivatives from disubstituted 1,2-dihydrobenzocyclobutenesBarry J. Arnold,Peter G. Sammes,Timothy W. Wallace J. Chem. Soc. Perkin Trans. 1 1974 415
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3. Preparation of benzocyclobutenones via the photochemical cyclization of 1-(ortho-alkylaryl)-2,2,4-trimethylpentane-1,3-dionesMichikazu Yoshioka,Shinobu Momose,Kaori Nishizawa,Tadashi Hasegawa J. Chem. Soc. Perkin Trans. 1 1992 499
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4. Photochemical reaction of 1-(o-methylphenyl)-2,2-dimethyl 1,3-diketonesMichikazu Yoshioka,Kaori Nishizawa,Masayuki Arai,Tadashi Hasegawa J. Chem. Soc. Perkin Trans. 1 1991 541
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Jun Chen,Zhan Shi,Chunyu Li,Ping Lu Chem. Sci. 2021 12 10598
3469-06-5 (Benzocyclobuten-1(2h)-one) Related Products
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- 62708-43-4(Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-)
- 140210-31-7(Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-(1-methylethyl)- (9CI))
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